Cas no 1458-20-4 (Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate)

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate structure
1458-20-4 structure
Product Name:Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
CAS No:1458-20-4
MF:C6H7BrN4O2
MW:247.049379587173
MDL:MFCD18914369
CID:1092176
PubChem ID:53407676
Update Time:2025-04-20

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
    • 3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
    • C6H7BrN4O2
    • 4244AJ
    • FCH1348009
    • AK146560
    • AX8284120
    • MFCD18914369
    • DA-32797
    • DS-8603
    • AKOS022186838
    • AC-29658
    • F12535
    • CS-0150752
    • Methyl3,5-diamino-6-bromopyrazine-2-carboxylate
    • 1458-20-4
    • BAA45820
    • 2-Pyrazinecarboxylic acid, 3,5-diamino-6-bromo-, methyl ester
    • SB33691
    • DTXSID90695984
    • SCHEMBL14891967
    • MDL: MFCD18914369
    • Inchi: 1S/C6H7BrN4O2/c1-13-6(12)2-4(8)11-5(9)3(7)10-2/h1H3,(H4,8,9,11)
    • InChI Key: IVDQNAQLYWSLTG-UHFFFAOYSA-N
    • SMILES: BrC1=C(N)N=C(C(C(=O)OC)=N1)N

Computed Properties

  • Exact Mass: 245.97524g/mol
  • Monoisotopic Mass: 245.97524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 0.8

Experimental Properties

  • Boiling Point: 433.1±40.0°C at 760 mmHg

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate Security Information

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-1g
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
1g
3375.21CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-5g
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
5g
13483.87CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-500mg
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
500mg
2111.63CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-250mg
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
250mg
1484.07CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-100mg
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
100mg
1161.82CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
65R0230-50mg
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
1458-20-4 97%
50mg
992.21CNY 2021-05-08
abcr
AB462772-250 mg
3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester; .
1458-20-4
250MG
€253.20 2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M72600-100mg
Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
1458-20-4 95%
100mg
¥493.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M72600-250mg
Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
1458-20-4 95%
250mg
¥984.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M72600-1g
Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
1458-20-4 95%
1g
¥3976.0 2022-04-27
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent